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Compound of Interest

Compound Name: Dibutyl malonate

Cat. No.: B074782 Get Quote

An In-depth Technical Guide to the Safe Handling of Dibutyl Malonate

For researchers, scientists, and drug development professionals, a comprehensive

understanding of chemical safety and handling protocols is paramount to ensuring a safe and

productive laboratory environment. This guide provides an in-depth overview of the safety data

and handling precautions for dibutyl malonate, a common reagent in organic synthesis.

Physicochemical Properties
Dibutyl malonate is a colorless liquid with the molecular formula C₁₁H₂₀O₄.[1][2] A summary of

its key physical and chemical properties is presented below. Understanding these properties is

the first step in establishing safe handling procedures.
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Property Value

Molecular Weight 216.27 g/mol [2]

Appearance Colorless liquid[1]

Density 0.9824 g/cm³ (at 20°C)[1]

Melting Point -83°C[1]

Boiling Point 251-252°C[1]

Flash Point 88°C[1]

Solubility
Insoluble in water; Soluble in ethanol, ether,

acetone, benzene, and acetic acid[1]

Vapor Pressure 0.0204 mmHg (at 25°C)[1]

Refractive Index 1.4162 - 1.4280[1]

Hazard Identification and Toxicological Summary
Dibutyl malonate is considered to have low toxicity but can cause irritation.[1] It is a

combustible liquid and requires careful handling to avoid ignition.[3]

Key Hazards:

Eye Irritation: Can cause eye irritation.[4]

Skin Irritation: May cause skin irritation upon contact.[4]

Respiratory Tract Irritation: Vapors may irritate the respiratory tract.[1][4] Do not breathe

vapor.[1]

Combustibility: Classified as a combustible liquid.[3]

As of the latest safety data sheets, there is no information to suggest that dibutyl malonate is

carcinogenic, mutagenic, or has reproductive toxicity.[5] No specific occupational exposure

limits have been established.[5]
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Personal Protective Equipment (PPE)
A robust personal protective equipment strategy is the primary defense against exposure. The

following PPE is recommended when handling dibutyl malonate.

PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166.

A face shield may be required

for splash hazards.[4]

Protects against splashes and

vapors that can cause eye

irritation.[4]

Hand Protection

Nitrile or Neoprene gloves are

recommended. Gloves should

comply with EU Directive

89/686/EEC and the EN 374

standard.[4]

Prevents skin contact, which

can cause irritation.[4] Always

inspect gloves before use and

use proper removal

techniques.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[6]

Protects against accidental

skin contact.

Respiratory Protection

Use in a well-ventilated area.

[7] A full-face respirator with a

multipurpose combination (US)

may be necessary if

engineering controls are

insufficient.[4]

Prevents inhalation of vapors

which can irritate the

respiratory system.[4]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

Handle in a well-ventilated area and use a local exhaust ventilation system.[8]

Avoid contact with skin, eyes, and clothing.[1][8]
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Do not breathe vapors or mists.[1][7]

Keep away from heat, sparks, open flames, and hot surfaces.[3][9]

All equipment used when handling the product must be grounded to prevent static

discharges.[5][10]

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, and well-ventilated place.[3][7]

Keep containers tightly closed in their original container.[5][7][10]

Store away from incompatible materials such as strong oxidizing agents.[5][7]

Emergency and Experimental Protocols
In the event of an exposure or spill, immediate and appropriate action is essential.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove all contaminated clothing and wash the affected skin area with soap

and water for at least 15 minutes.[4] If irritation occurs, seek medical attention.[8]

Inhalation: Move the individual to fresh air. If the person is not breathing, provide artificial

respiration.[4] Seek medical attention if you feel unwell.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Accidental Release and Spill Cleanup Protocol
The primary goal is to contain the spill safely and prevent it from entering drains or waterways.

[5][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chembk.com/en/chem/DIBUTYL%20MALONATE
https://chemstock.ae/wp-content/uploads/2019/05/msds/38068MSDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL07539&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA12774&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/D1437_AGHS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://chemstock.ae/wp-content/uploads/2019/05/msds/38068MSDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL07539&PLANT=d__ALF
https://chemstock.ae/wp-content/uploads/2019/05/msds/38068MSDS.pdf
https://www.spectrumchemical.com/media/sds/D1437_AGHS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38068MSDS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://www.spectrumchemical.com/media/sds/D1437_AGHS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38068MSDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Dibutyl_Maleate_A_Guide_to_Personal_Protective_Equipment_and_Disposal.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Dibutyl_Maleate_A_Guide_to_Personal_Protective_Equipment_and_Disposal.pdf
https://www.tcichemicals.com/BE/en/sds/B0381_EU_6N.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Dibutyl_Maleate_A_Guide_to_Personal_Protective_Equipment_and_Disposal.pdf
https://www.tcichemicals.com/BE/en/sds/B0381_EU_6N.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Dibutyl_Maleate_A_Guide_to_Personal_Protective_Equipment_and_Disposal.pdf
https://www.spectrumchemical.com/media/sds/D1437_AGHS.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/diethyl-malonate-5D7C0E6A-E349-4517-8A4C-3F1B042080F1.pdf&str=61413
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure Adequate Ventilation: Ventilate the area of the spill.[5]

Remove Ignition Sources: Remove all sources of ignition from the area.[5][10]

Evacuate Personnel: Keep unnecessary personnel away from the spill area.[5][10]

Wear Appropriate PPE: Do not handle the spill without wearing appropriate protective

clothing, gloves, and eye/face protection.[5]

Containment: Stop the leak if it is safe to do so. Use an inert absorbent material like

vermiculite, dry sand, or earth to contain the spill.[5] Dike large spills far ahead of the liquid

for later disposal.[5]

Cleanup: Use non-sparking tools to collect the absorbed material and place it into a suitable,

sealed container for chemical waste disposal.[5][10]

Decontaminate: Thoroughly clean the contaminated surface.[5]

Firefighting Protocol
Dibutyl malonate is a combustible liquid.[3]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[10][11] Water mist can be used to cool closed containers.[11]

Special Hazards: Heating may cause containers to expand or rupture violently.[7] Hazardous

combustion products include carbon monoxide and carbon dioxide.[11]

Firefighter Protection: Firefighters should wear a self-contained breathing apparatus and full

protective gear.[3]

Visual Workflow for Spill Response
The following diagram illustrates the logical workflow for responding to an accidental spill of

dibutyl malonate.
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Caption: Workflow for Dibutyl Malonate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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